2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C18H25N3O5S/c1-24-5-4-19-17(23)10-21-14(11-22)9-20-18(21)27-12-13-6-15(25-2)8-16(7-13)26-3/h6-9,22H,4-5,10-12H2,1-3H3,(H,19,23)
• InChI Key: UKILSQAKGOOHOR-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=CN=C1SCC2=CC(=CC(=C2)OC)OC)CO
• Molecular Formula: C18H25N3O5S
• Molecular Weight: 395.5 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C18H25N3O5S and its molecular weight is 395.47. The purity is usually 95%.
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Scientific Research Applications

Photochemical Applications

Research into molecules with substituted nitrobenzyl groups, similar to the structure of the compound , has shown that these molecules can undergo decomposition under specific irradiation conditions. For example, studies on molecules with dimethoxy-substituted benzyl groups have revealed that they decompose more slowly than their monomethoxy-substituted counterparts, suggesting potential applications in photochemical triggers or as part of light-sensitive materials (Katritzky et al., 2003).

Synthesis of Novel Compounds

The synthesis of novel compounds with anti-inflammatory and analgesic properties has been demonstrated using structures incorporating benzodifuran and thiazolopyrimidine derivatives. These compounds exhibit significant biological activities, highlighting the potential for developing new pharmaceuticals (Abu‐Hashem et al., 2020).

Coordination Complexes and Antioxidant Activity

Coordination complexes derived from pyrazole-acetamide derivatives, similar in function to the query compound, have been synthesized and analyzed for their structure and antioxidant activities. These studies offer insights into the potential for creating new materials with specific chemical properties, including significant antioxidant activity (Chkirate et al., 2019).

Catalytic Performance in Organic Synthesis

Research into mixed-ligand Cu(II) Schiff base complexes has shown that these structures can act as catalysts in the synthesis of organic compounds, such as 2-amino-4H-pyrans and tetrahydro-4H-chromenes. This suggests potential applications in catalysis and organic synthesis (Ebrahimipour et al., 2018).

Potential for Drug Development

Studies on benzimidazole and related compounds have demonstrated various biological activities, including anthelmintic properties. This highlights the potential for developing new drugs based on structural modifications of compounds with similar functionalities (Kumar & Sahoo, 2014).